(Z)-8-(4-methoxybenzyl)-2-(pyridin-4-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-[(4-methoxyphenyl)methyl]-2-(pyridin-4-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C24H20N2O4/c1-28-18-4-2-17(3-5-18)13-26-14-20-21(29-15-26)7-6-19-23(27)22(30-24(19)20)12-16-8-10-25-11-9-16/h2-12H,13-15H2,1H3/b22-12-
• InChI Key: PVELTSOWQULEMV-UUYOSTAYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3=C(C=CC4=C3OC(=CC5=CC=NC=C5)C4=O)OC2
• Isomeric SMILES: COC1=CC=C(C=C1)CN2CC3=C(C=CC4=C3O/C(=C\C5=CC=NC=C5)/C4=O)OC2
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzofuro[7,6-e][1,3]oxazin-3(7H)-one core, a pyridin-4-ylmethylene group, and a 4-methoxybenzyl group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it’s likely that it involves the reaction of a pyridine derivative with a benzofuroxazinone derivative, possibly through a condensation reaction. The 4-methoxybenzyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The benzofuroxazinone core would likely contribute to the rigidity of the molecule, while the pyridine and methoxybenzyl groups could potentially participate in various interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine and methoxybenzyl groups. Pyridine is a basic aromatic heterocycle and can participate in various reactions. The methoxybenzyl group could potentially be involved in reactions such as demethylation or substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzofuroxazinone core could potentially increase its stability and rigidity. The pyridine and methoxybenzyl groups could influence its solubility and reactivity.

Scientific Research Applications

Medicinal Chemistry Applications

• Receptor Binding Assays : Compounds related to (Z)-8-(4-methoxybenzyl)-2-(pyridin-4-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one have been synthesized and evaluated for their receptor binding affinity, suggesting potential applications in the development of new pharmaceutical agents (Guca, 2014).

• Anticancer Activity : Studies involving similar structures have explored their potential as anticancer agents, demonstrating the relevance of these compounds in therapeutic research (Vellaiswamy & Ramaswamy, 2017).

• Antimicrobial Activity : Research has also been conducted on related compounds for their antimicrobial properties, indicating potential applications in the development of new antimicrobial agents (Amr et al., 2016).

Materials Science and Organic Synthesis

• Crystal and Molecular Structure Analysis : The study of the crystal and molecular structures of similar compounds provides insights into their potential applications in materials science (Zugenmaier, 2013).

• Synthesis and Characterization : The synthesis and characterization of related structures have been explored, demonstrating the compound's relevance in organic chemistry and synthesis (Buttke, Ramm & Niclas, 1993).

• Photocatalytic Properties : Investigations into the photocatalytic properties of similar compounds suggest potential applications in environmental science and photocatalysis (Xue et al., 2020).